Cas no 51646-15-2 ([1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(phenylmethyl)thio]-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(phenylmethyl)thio]-
• CAS No: 51646-15-2
• MF: C₁₄H₁₄N₄S
• MW: 270.352760791779
• CID: 361761
• PubChem ID: 699679
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 5,7-dimethyl-2-[(phenylmethyl)thio]-
• 2-benzylsulfanyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• EU-0018598
• AKOS001347756
• SMR000439452
• MLS000763048
• E89240
• CVADWGBJCPOJPF-UHFFFAOYSA-N
• SR-01000524396-1
• 51646-15-2
• CCG-274136
• Z14490268
• CHEMBL135701
• SR-01000524396
• HMS2785N04
• 2-(benzylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• 2-(BENZYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• SCHEMBL9831286
• DTXSID80351421
• 2-(Benzylthio)-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• UPCMLD0ENAT5750356:001

• Inchi： 1S/C14H14N4S/c1-10-8-11(2)18-13(15-10)16-14(17-18)19-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3
• InChI Key： CVADWGBJCPOJPF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1N=C2N=C(C)C=C(C)N2N=1

Computed Properties

• Exact Mass: 270.09412
• Monoisotopic Mass: 270.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines